Cas no 1256956-79-2 (2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-)

2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl- structure
1256956-79-2 structure
Product Name:2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-
CAS No:1256956-79-2
MF:C12H14ClN3O
MW:251.712061405182
CID:2138939
Update Time:2023-11-19

2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-[4-chloro-7-(methyloxy)quinazolin-2-yl]-N,N-dimethylmethanamine
    • LVKUWGXLKZNPKZ-UHFFFAOYSA-N
    • CID 86647820
    • 2-Quinazolinemethanamine, 4-chloro-7-methoxy-N,N-dimethyl-
    • Inchi: 1S/C12H14ClN3O/c1-16(2)7-11-14-10-6-8(17-3)4-5-9(10)12(13)15-11/h4-6H,7H2,1-3H3
    • InChI Key: LVKUWGXLKZNPKZ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC(=CC=2N=C(CN(C)C)N=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Topological Polar Surface Area: 38.2

Experimental Properties

  • Density: 1.242±0.06 g/cm3(Predicted)
  • Boiling Point: 300.4±42.0 °C(Predicted)
  • pka: 7.35±0.28(Predicted)

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